Cas no 2172170-68-0 ({1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine
• CAS No: 2172170-68-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6141447
• PubChem ID: 165489736
• Update Time: 2025-10-29

{1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine
• {1-[(6,6-dimethyl-1,4-dioxan-2-yl)methyl]azetidin-2-yl}methanamine
• EN300-1280700
• 2172170-68-0

• Inchi： 1S/C11H22N2O2/c1-11(2)8-14-7-10(15-11)6-13-4-3-9(13)5-12/h9-10H,3-8,12H2,1-2H3
• InChI Key： TWDMOFWTTZWRKB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)COCC1CN1CCC1CN

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.7Ų

Additional information on {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2172170-68-0)

{1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2172170-68-0) is a specialized organic compound with a unique structural framework, combining a dioxane ring and an azetidine moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and polymer chemistry. The presence of both 6,6-dimethyl-1,4-dioxan-2-yl and azetidin-2-yl groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, researchers have explored the role of {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine in the development of novel central nervous system (CNS) therapeutics. Its structural similarity to known neuromodulators has prompted investigations into its potential as a precursor for GABA receptor modulators or dopamine agonists. Additionally, the compound's stability and solubility profile make it a candidate for drug delivery systems, particularly in formulations requiring controlled release mechanisms.

The synthesis of {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine involves multi-step organic reactions, often starting from 2,2-dimethyl-1,3-dioxane-5-methanol. Key steps include N-alkylation of the azetidine ring and subsequent reductive amination to introduce the methanamine group. Recent advancements in green chemistry have led to optimized synthetic routes that reduce waste and improve yield, aligning with the growing demand for sustainable chemical processes.

From an industrial perspective, {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine has shown promise in the development of high-performance polymers. Its rigid yet flexible structure contributes to enhanced thermal stability in polyamide and polyurethane formulations. Companies specializing in advanced materials are increasingly incorporating this compound into research programs focused on lightweight composites for aerospace and automotive applications.

Analytical characterization of {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine typically involves NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's chiral centers present interesting opportunities for asymmetric synthesis applications, particularly in the production of single-enantiomer pharmaceuticals. Recent studies have explored its potential as a chiral auxiliary in stereoselective transformations.

The global market for {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine is expected to grow steadily, driven by increasing R&D investments in specialty chemicals and pharmaceutical intermediates. Major chemical suppliers have begun listing this compound in their catalogs, with purity grades ranging from 95% to 99.5% for different research applications. Pricing trends indicate moderate stability, though fluctuations may occur due to raw material availability for its synthetic precursors.

Safety evaluations of {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine suggest standard laboratory handling precautions are sufficient for most research applications. The compound demonstrates good stability under ambient conditions, though storage under inert atmosphere is recommended for long-term preservation. Environmental impact assessments classify it as readily biodegradable under aerobic conditions, contributing to its appeal for green chemistry initiatives.

Future research directions for {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's amine functionality provides an excellent handle for further derivatization, while its bicyclic structure offers conformational constraints valuable in medicinal chemistry. Computational studies predicting its ADMET properties could further illuminate its pharmaceutical potential.

For researchers working with {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine, proper characterization techniques are essential. Comparative FTIR spectroscopy can confirm functional groups, while X-ray crystallography may be employed to determine absolute configuration when working with enantiopure material. The compound's logP value and pKa are particularly important parameters for pharmaceutical applications, influencing membrane permeability and formulation strategies.

In conclusion, {1-(6,6-dimethyl-1,4-dioxan-2-yl)methylazetidin-2-yl}methanamine represents an intriguing scaffold at the intersection of medicinal chemistry and materials science. Its balanced properties of stability, functionality, and structural complexity continue to inspire innovative applications across multiple scientific disciplines. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely play an increasingly important role in the development of next-generation therapeutic agents and functional materials.